Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate
Overview
Description
Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate is a quinazoline derivative . It is a heterocyclic compound with a molecular formula of C11H9N3O5 and a molecular weight of 263.21 .
Physical And Chemical Properties Analysis
Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate has a molecular weight of 263.21 . Other physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Synthesis of Anticancer Alkaloids
Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate: is a key intermediate in the synthesis of Luotonin A , an anticancer alkaloid. The compound undergoes Weinreb amidation with aromatic amines, providing a route to anilide-type intermediates for creating Luotonin A and its derivatives. This method is advantageous for its overall yield, brevity, and versatility, particularly with aromatic amines that have less favorable nucleophilicity or stability properties .
Development of A-Ring-Modified Derivatives
The compound is utilized in the development of A-ring-modified derivatives of Luotonin A, which have shown enhanced cytotoxicity . The modification of ring A is significant as it can lead to increased anticancer activity, making it a valuable approach in medicinal chemistry for the design of new therapeutic agents .
Creation of Luotonin A Analogues
Researchers have used Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate to create a small library of Luotonin A analogues, including a novel thiophene isostere . These analogues are important for studying structure-activity relationships and for identifying compounds with potentially better pharmacological profiles.
Concise Synthesis Routes
The compound provides a concise synthesis route to Luotonin A, streamlining the production process of this important alkaloid . This is crucial for scaling up the synthesis for industrial applications and for enabling further research into the compound’s properties and potential uses.
Preparation of 14-Substituted Luotonin A Analogues
It serves as a precursor for preparing 14-substituted Luotonin A analogues, using 14-chloroluotonin A as the key intermediate . These analogues can be explored for their unique biological activities and could lead to the discovery of new anticancer drugs.
Structural Studies and Crystallography
The compound’s structure has been analyzed using crystallography, providing insights into its molecular configuration and interactions . This information is essential for understanding the compound’s reactivity and for designing derivatives with specific properties.
properties
IUPAC Name |
ethyl 7-nitro-4-oxo-3H-quinazoline-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O5/c1-2-19-11(16)9-12-8-5-6(14(17)18)3-4-7(8)10(15)13-9/h3-5H,2H2,1H3,(H,12,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKNRHKFKTSMVPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC2=C(C=CC(=C2)[N+](=O)[O-])C(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-nitro-4-oxo-3,4-dihydroquinazoline-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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